Cas no 1002750-36-8 (3-[Cyclopropyl(hydroxy)methyl]benzonitrile)

• Product Name: 3-[Cyclopropyl(hydroxy)methyl]benzonitrile
• CAS No: 1002750-36-8
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 2860374
• Update Time: 2023-08-10

3-[Cyclopropyl(hydroxy)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[Cyclopropyl(hydroxy)methyl]benzonitrile
• 3-(cyclopropyl(hydroxy)methyl)benzonitrile
• Benzonitrile, 3-(cyclopropylhydroxymethyl)-

• Inchi： 1S/C11H11NO/c12-7-8-2-1-3-10(6-8)11(13)9-4-5-9/h1-3,6,9,11,13H,4-5H2
• InChI Key： YMZUTQGKFZMTGJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C#N)C=1)C1CC1

Computed Properties

• Exact Mass: 173.084064g/mol
• Monoisotopic Mass: 173.084064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 173.21g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 44